Cas no 166180-83-2 (Isoxazole,3-ethoxy-4-methyl-5-phenyl-)

• Product Name: Isoxazole,3-ethoxy-4-methyl-5-phenyl-
• CAS No: 166180-83-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 110718
• PubChem ID: 17791415
• Update Time: 2025-04-18

Isoxazole,3-ethoxy-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-ethoxy-4-methyl-5-phenyl-
• Isoxazole, 3-ethoxy-4-methyl-5-phenyl- (9CI)
• 166180-83-2
• 3-Ethoxy-4-methyl-5-phenylisoxazole
• 3-ethoxy-4-methyl-5-phenyl-1,2-oxazole
• SCHEMBL7374814
• ISOXAZOLE, 3-ETHOXY-4-METHYL-5-PHENYL-
• DB-287722

• Inchi： 1S/C12H13NO2/c1-3-14-12-9(2)11(15-13-12)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
• InChI Key： KBOKNKLSHZREOJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(=N1)OCC

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers